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Compound of Interest

Compound Name:
Dimethyl (2-

Oxononyl)phosphonate-d15

Cat. No.: B565110 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for the deuterated compound Dimethyl
(2-Oxononyl)phosphonate-d15 is not publicly available. The following information is based on

the available data for the non-deuterated analogue, Dimethyl (2-Oxononyl)phosphonate (CAS

No. 37497-25-9), and general principles of chemical safety. It is intended for use by trained

professionals and does not substitute for a formal risk assessment.

Chemical Identification and Physical Properties
This section summarizes the known identifiers and physical characteristics of Dimethyl (2-

Oxononyl)phosphonate. The data for the deuterated form (d15) is expected to be very similar.
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Property Value

Chemical Name Dimethyl (2-Oxononyl)phosphonate

CAS Number 37497-25-9

Molecular Formula C11H23O4P

Molecular Weight 250.27 g/mol [1]

Appearance Not Available

Boiling Point Not Available

Melting Point Not Available

Flash Point Not Available

Vapor Pressure Not Available

Solubility Not Available

Density Not Available

Hazard Identification and Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

the hazards associated with this compound are not well-documented in publicly available

sources. For similar organophosphorus compounds, potential hazards may include skin, eye,

and respiratory irritation.

Toxicological Information
Detailed toxicological studies for Dimethyl (2-Oxononyl)phosphonate are not available in the

searched resources. The following table indicates the lack of quantitative data.

Toxicity Metric Value Species Route

LD50 (Oral) Not Available Not Available Not Available

LD50 (Dermal) Not Available Not Available Not Available

LC50 (Inhalation) Not Available Not Available Not Available
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Health Effects:

Eye Contact: May cause irritation.

Skin Contact: May cause irritation.

Inhalation: May cause respiratory tract irritation.

Ingestion: The toxicological properties have not been fully investigated.

Exposure Controls and Personal Protection
In the absence of established occupational exposure limits, a conservative approach to

handling is recommended.

Parameter Value

OSHA PEL Not Available

ACGIH TLV Not Available

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If working outside of a fume hood or if aerosols may be generated,

use a NIOSH-approved respirator with an appropriate cartridge.

First-Aid Measures
The following diagram outlines the general first-aid procedures for chemical exposure.
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Exposure Route Immediate Action

Medical Attention

Inhalation Move_to_Fresh_AirIf inhaled

Skin_Contact Remove_Contaminated_ClothingOn skin

Eye_Contact

Rinse_with_Water

In eyes

Ingestion Rinse_MouthIf swallowed Seek_Medical_Attention

 then
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First-Aid Workflow for Chemical Exposure

Fire-Fighting Measures
This compound's flammability is not specified. For general chemical fires, the following

measures are recommended.

Suitable Extinguishing Media:

Dry chemical

Carbon dioxide

Alcohol-resistant foam

Water spray
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Hazardous Combustion Products:

Carbon oxides (CO, CO2)

Phosphorus oxides

The logical workflow for responding to a chemical fire is illustrated below.

Fire_Detected

Assess_Risk

Evacuate_Area

Call_Emergency_Services Use_Appropriate_Extinguisher

Wear_Full_PPE

 Large or Uncontrollable 

Fight_Fire

 Small & Controllable 

Contain_Spill
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Chemical Fire Response Workflow

Accidental Release Measures
In case of a spill, follow these general procedures.

Personal Precautions:
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Avoid breathing vapors, mist, or gas.

Ensure adequate ventilation.

Wear appropriate personal protective equipment.

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.

Do not let product enter drains.

Methods for Cleaning Up:

Absorb with inert material (e.g., sand, silica gel, acid binder, universal binder, sawdust).

Keep in suitable, closed containers for disposal.

The decision-making process for handling a chemical spill is outlined in the diagram below.
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Chemical Spill Response Logic

Experimental Protocols
Detailed experimental protocols involving the synthesis, handling, or toxicological testing of

Dimethyl (2-Oxononyl)phosphonate or its deuterated form were not found in the publicly
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available safety data sheets or the scientific literature reviewed. All work with this chemical

should be conducted by trained personnel in a controlled laboratory setting.

Stability and Reactivity
Reactivity: No specific reactivity data is available.

Chemical Stability: Assumed to be stable under normal laboratory conditions.

Conditions to Avoid: Incompatible materials, heat, flames, and sparks.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Carbon oxides, phosphorus oxides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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